2-(4-{1-[2-(Trifluoromethyl)benzyl]piperidin-4-yl}piperazin-1-yl)ethanol

• Molecular Formula: C19H28F3N3O
• Molecular Weight: 371.4 g/mol
• IUPAC Name: 2-[4-[1-[[2-(trifluoromethyl)phenyl]methyl]piperidin-4-yl]piperazin-1-yl]ethanol
• InChI: InChI=1S/C19H28F3N3O/c20-19(21,22)18-4-2-1-3-16(18)15-24-7-5-17(6-8-24)25-11-9-23(10-12-25)13-14-26/h1-4,17,26H,5-15H2
• InChI Key: PBOUMBXEJIIGFC-UHFFFAOYSA-N
• SMILES: C1CN(CCC1N2CCN(CC2)CCO)CC3=CC=CC=C3C(F)(F)F

Description

2-(4-{1-[2-(Trifluoromethyl)benzyl]piperidin-4-yl}piperazin-1-yl)ethanol, also known as TFMPPE, is a chemical compound that has gained attention in scientific research due to its potential therapeutic properties.

Mechanism of Action

The exact mechanism of action of 2-(4-{1-[2-(Trifluoromethyl)benzyl]piperidin-4-yl}piperazin-1-yl)ethanol is not fully understood, but it is believed to act as a modulator of the dopamine and serotonin systems in the brain. This compound has been shown to increase dopamine and serotonin release in certain brain regions, which may contribute to its therapeutic effects.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects in animal studies. These include changes in neurotransmitter levels, alterations in gene expression, and changes in brain structure and function. This compound has also been shown to have effects on the immune system, including reducing inflammation and modulating cytokine levels.

Advantages and Limitations for Lab Experiments

2-(4-{1-[2-(Trifluoromethyl)benzyl]piperidin-4-yl}piperazin-1-yl)ethanol has several advantages for lab experiments, including its relatively low cost and ease of synthesis. However, there are also some limitations to its use. For example, this compound has low solubility in water, which can make it difficult to administer in certain experimental settings. Additionally, the exact dosing and timing of this compound administration may need to be carefully controlled to achieve desired effects.

Future Directions

There are several potential future directions for research on 2-(4-{1-[2-(Trifluoromethyl)benzyl]piperidin-4-yl}piperazin-1-yl)ethanol. One area of interest is the development of more specific and potent analogs of this compound that may have even greater therapeutic potential. Additionally, further studies are needed to fully elucidate the mechanism of action of this compound and to determine its potential for use in human patients. Finally, more research is needed to explore the potential use of this compound in combination with other drugs or therapies to enhance its effects.

Synthesis Methods

2-(4-{1-[2-(Trifluoromethyl)benzyl]piperidin-4-yl}piperazin-1-yl)ethanol can be synthesized through a multi-step process, starting with the reaction of 2-(4-bromophenyl)ethanol with piperazine in the presence of a base, followed by the reaction of the resulting compound with 2-(trifluoromethyl)benzyl chloride. The final product is obtained through a reduction reaction using sodium borohydride.

Scientific Research Applications

2-(4-{1-[2-(Trifluoromethyl)benzyl]piperidin-4-yl}piperazin-1-yl)ethanol has been studied for its potential therapeutic properties in a variety of areas, including anxiety and depression, addiction, and pain management. In animal studies, this compound has shown promising results in reducing anxiety and depression-like behaviors, as well as reducing drug-seeking behaviors in addiction models. This compound has also been shown to have analgesic effects in models of chronic pain.